Cas no 1806974-70-8 (3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806974-70-8
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4864769
• Update Time: 2025-06-09

3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-7-4(2-6(15)16)1-5(3-11)14-8(7)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： LVDIPLMFBRMVTH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(CCl)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid

Introduction to 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806974-70-8)

3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806974-70-8) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research advancements.

The chemical structure of 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid is characterized by a pyridine ring substituted with a bromo group, a chloromethyl group, and a difluoromethyl group, along with an acetic acid moiety. This unique combination of functional groups imparts the compound with a range of chemical properties that make it valuable for both academic research and industrial applications.

The synthesis of 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid has been the subject of several studies. One common approach involves the sequential introduction of the bromo, chloromethyl, and difluoromethyl groups onto the pyridine ring, followed by the attachment of the acetic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and waste generation.

In terms of applications, 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid has shown promise in various areas. In medicinal chemistry, it has been explored as a potential lead compound for the development of new drugs. The presence of the bromo and difluoromethyl groups can enhance the lipophilicity and metabolic stability of drug candidates, while the acetic acid moiety can improve solubility and bioavailability. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, making it a promising candidate for further drug development.

Beyond medicinal applications, 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid has also found use in agrochemicals. Its unique chemical structure makes it suitable for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A study published in Pest Management Science in 2022 reported that compounds derived from this molecule showed excellent activity against a range of plant pathogens and weeds.

The physical and chemical properties of 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid have been extensively studied to understand its behavior in different environments. It is generally stable under standard laboratory conditions but can undergo various chemical transformations under specific conditions. For example, it can undergo nucleophilic substitution reactions at the chloromethyl group, which can be exploited for further functionalization or derivatization.

Safety considerations are an important aspect when handling any chemical compound. While detailed toxicological data on 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid is limited, general precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806974-70-8) is a multifaceted compound with significant potential in both research and industry. Its unique chemical structure and versatile properties make it an attractive candidate for further exploration in medicinal chemistry, agrochemicals, and other fields. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in the scientific community for years to come.